Slow relaxation of the magnetization, reversible solvent exchange and luminescence in 2D anilato-based frameworks†‡
Chemical Communications Pub Date: 2020-07-20 DOI: 10.1039/D0CC03964K
Abstract
A series of multifunctional 2D frameworks prepared with Dy(III) and the bromanilato ligand, formulated as: [Dy2(C6O4Br2)3(G)n]·nG with G = H2O, dimethylformamide (dmf) and dimethylsulfoxide (dmso), can exchange the coordinated and non-coordinated solvent molecules (G) in a reversible way. These multifunctional frameworks show field induced slow relaxation of the magnetization and luminescence that can be easily and reversibly modified by solvent exchange.
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